Cas no 100960-95-0 (1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-)

1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl- structure
100960-95-0 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-
CAS No:100960-95-0
MF:C8H9NO3
MW:167.161962270737
CID:124407
PubChem ID:57357248
Update Time:2025-04-18

1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-
    • 4-acetyl-5-methyl-1H-pyrrole-3-carboxylic acid
    • Pyrrole-3-carboxylic acid, 4-acetyl-5-methyl- (6CI)
    • 100960-95-0
    • DTXSID10723591
    • 1H-Pyrrole-3-carboxylic acid, 4-acetyl-5-methyl-
    • Inchi: 1S/C8H9NO3/c1-4-7(5(2)10)6(3-9-4)8(11)12/h3,9H,1-2H3,(H,11,12)
    • InChI Key: UKEVPIXAWDUTSZ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C(=O)O)=CNC=1C

Computed Properties

  • Exact Mass: 167.058243g/mol
  • Monoisotopic Mass: 167.058243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 167.16g/mol
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 70.16000
  • LogP: 1.22390
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